Cas no 898531-99-2 (PBS 57)

• Product Name: PBS 57
• CAS No: 898531-99-2
• MF: C₅₀H₉₆N₂O₉
• MW: 869.305256843567
• CID: 1060386
• PubChem ID: 71751470
• Update Time: 2025-04-20

PBS 57 Chemical and Physical Properties

Names and Identifiers

• PBS 57
• (Z)-N-[(3S,4R)-1-[(2S,4S,5R)-6-(acetamidomethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-3,4-dihydroxyoctadecan-2-yl]tetracos-15-enamide
• (15Z)-N-{(3S,4R)-1-[(6-Acetamido-6-deoxy-beta-L-erythro-hexopyranosyl)oxy]-3,4-dihydroxyoctadecan-2-yl}tetracos-15-enamide
• DTXSID80858283
• 898531-99-2

• Inchi： 1S/C50H96N2O9/c1-4-6-8-10-12-14-16-18-19-20-21-22-23-24-25-26-28-30-32-34-36-38-45(55)52-42(40-60-50-49(59)48(58)47(57)44(61-50)39-51-41(3)53)46(56)43(54)37-35-33-31-29-27-17-15-13-11-9-7-5-2/h18-19,42-44,46-50,54,56-59H,4-17,20-40H2,1-3H3,(H,51,53)(H,52,55)/b19-18-/t42?,43-,44?,46+,47+,48+,49?,50+/m1/s1
• InChI Key： LIXVHWQNKBIZBR-IZJXYXLGSA-N
• SMILES： O1[C@@H](C([C@H]([C@H](C1CNC(C)=O)O)O)O)OCC([C@@H]([C@@H](CCCCCCCCCCCCCC)O)O)NC(CCCCCCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 868.71200
• Monoisotopic Mass: 868.71158264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 61
• Rotatable Bond Count: 42
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14
• Topological Polar Surface Area: 178Ų

Experimental Properties

• PSA: 184.79000
• LogP: 11.30320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides